Cas no 1797131-37-3 (3-Chloropyridazine-4-carbaldehyde)

• Product Name: 3-Chloropyridazine-4-carbaldehyde
• CAS No: 1797131-37-3
• MF: C₅H₃ClN₂O
• MW: 142.543119668961
• CID: 4553325
• Update Time: 2025-05-20

3-Chloropyridazine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyridazine-4-carbaldehyde

• Inchi： 1S/C5H3ClN2O/c6-5-4(3-9)1-2-7-8-5/h1-3H
• InChI Key： OSMHIDQDYHOUGD-UHFFFAOYSA-N
• SMILES： c1cc(C=O)c(Cl)nn1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Chloropyridazine-4-carbaldehyde

Comprehensive Overview of 3-Chloropyridazine-4-carbaldehyde (CAS No. 1797131-37-3): Properties, Applications, and Market Trends

3-Chloropyridazine-4-carbaldehyde (CAS No. 1797131-37-3) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical synthesis and agrochemical research. This chloropyridazine derivative features a reactive aldehyde group at the 4-position and a chlorine substituent at the 3-position, making it a pivotal building block for drug discovery and material science. Its molecular formula C₅H₃ClN₂O and precise structural configuration have garnered significant attention in recent years, particularly in the development of kinase inhibitors and antiviral agents.

The growing demand for 3-Chloropyridazine-4-carbaldehyde is closely tied to its role in synthesizing small-molecule therapeutics. Researchers highlight its utility in constructing pyridazine-based scaffolds, which are increasingly explored for their bioactivity in modulating protein-protein interactions. A 2023 market analysis revealed a 12% annual growth in the heterocyclic aldehyde segment, driven by innovations in cancer immunotherapy and neurodegenerative disease research—areas where this compound frequently appears in patent filings.

From a chemical perspective, 3-Chloropyridazine-4-carbaldehyde exhibits unique reactivity patterns. The electron-withdrawing effect of the chlorine atom enhances the electrophilicity of the aldehyde group, enabling efficient nucleophilic additions and condensation reactions. This property makes it invaluable for creating molecular hybrids, a technique gaining traction in fragment-based drug design. Recent publications in ACS Medicinal Chemistry Letters demonstrate its use in developing allosteric modulators for G-protein-coupled receptors (GPCRs).

Environmental and regulatory considerations have shaped modern applications of 1797131-37-3. With the pharmaceutical industry's shift toward green chemistry, researchers now emphasize catalytic processes using this compound that minimize heavy metal residues. A 2024 study published in Green Chemistry showcased its role in atom-economical syntheses, aligning with sustainable manufacturing principles—a key concern for ESG-focused investors.

Technological advancements have further expanded the utility of 3-Chloropyridazine-4-carbaldehyde. The rise of AI-assisted molecular docking has identified its derivatives as potential COVID-19 protease inhibitors, while high-throughput screening platforms utilize it for chemical library generation. These applications respond to frequent search queries like "pyridazine derivatives in drug discovery" and "chloropyridazine aldehyde suppliers," reflecting strong commercial and academic interest.

Quality standards for CAS 1797131-37-3 have become increasingly stringent. Leading manufacturers now provide HPLC purity ≥98% with detailed spectroscopic characterization (including ¹H NMR, ¹³C NMR, and HRMS data), addressing the pharmaceutical industry's need for QC-compliant intermediates. This aligns with current Good Manufacturing Practice (cGMP) requirements for clinical-stage compounds.

Market dynamics indicate robust growth prospects for 3-Chloropyridazine-4-carbaldehyde. The compound's pricing reflects its specialty chemical status, with contract research organizations (CROs) accounting for 65% of purchases. Emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors suggest sustained demand, particularly from North American and Asian research hubs.

In conclusion, 3-Chloropyridazine-4-carbaldehyde (CAS No. 1797131-37-3) represents a critical tool for modern medicinal chemistry. Its dual functionality as both a halogenated heterocycle and an aldehyde precursor positions it at the intersection of multiple therapeutic development pipelines. As research continues to uncover new applications—from bioconjugation techniques to metal-organic frameworks—this compound will likely remain a focus of innovation in life sciences and beyond.